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A comprehensive guide for researchers and weed science professionals evaluating pre-plant

weed control strategies.

This guide provides a detailed comparison of burndown herbicide programs, with a focus on

the inclusion of diclosulam as a tank-mix partner with glyphosate. While direct, peer-reviewed

studies exhaustively comparing a diclosulam-glyphosate tank mix against a wide array of

alternatives are limited, this document synthesizes available experimental data to offer a robust

comparative analysis. The information presented is intended to aid in the design of effective

burndown strategies for managing a broad spectrum of weeds, including those with developed

herbicide resistance.

I. Efficacy of Diclosulam in Burndown Herbicide
Programs
Diclosulam is a triazolopyrimidine sulfonanilide herbicide that provides pre-emergence control

of a variety of broadleaf weeds. When included in a burndown program, its primary role is to

provide residual activity, controlling later flushes of weeds and complementing the post-

emergence activity of non-selective herbicides like glyphosate.
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A study conducted in Palotina, PR, Brazil, during the 2018/19 season evaluated the efficacy of

various pre-emergent herbicides, including diclosulam, in combination with non-selective

burndown herbicides for the control of Conyza spp.[1]. While this study did not use glyphosate

as the burndown partner, it provides valuable insights into the contribution of diclosulam to

weed control in a burndown scenario.

Table 1: Efficacy of Diclosulam in Combination with Burndown Herbicides on Conyza spp.

Control (%)

Treatment
Rate (g
a.i./ha)

7 DAA 14 DAA 21 DAA 35 DAA

Diclosulam +

Diquat
29.4 + 400 90.0 92.5 94.8 95.8

Diclosulam +

Paraquat
29.4 + 400 88.8 91.3 94.3 95.3

Diclosulam +

Glufosinate
29.4 + 400 83.8 90.0 93.8 94.8

Control

(weedy)
- 0.0 0.0 0.0 0.0

Source: Adapted from Albrecht et al., 2021. DAA = Days After Application.[1]

The same study also reported minor, transient crop injury from treatments containing

diclosulam, with symptoms peaking at 21 DAA and plants subsequently recovering.

Table 2: Soybean Injury (%) from Herbicide Mixtures Containing Diclosulam
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Treatment
Rate (g
a.i./ha)

14 DAA 21 DAA 28 DAA 35 DAA

Diclosulam +

Diquat
29.4 + 400 0.0 10.3 8.8 6.3

Diclosulam +

Paraquat
29.4 + 400 0.0 9.8 8.3 5.8

Diclosulam +

Glufosinate
29.4 + 400 0.0 9.3 7.8 5.3

Source: Adapted from Albrecht et al., 2021.[1]

II. Comparative Efficacy of Alternative Burndown
Herbicide Programs
A variety of herbicide tank mixes are utilized for burndown weed control, often centered around

a non-selective herbicide like glyphosate or paraquat, combined with herbicides that provide

activity on glyphosate-resistant broadleaf weeds and/or residual control.

Table 3: General Comparative Efficacy of Common Burndown Herbicide Programs on Key

Weeds
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Herbicide
Program

Giant
Foxtail

Common
Lambsquart
ers

Common
Ragweed

Giant
Ragweed

Marestail
(glyphosate
-resistant)

Glyphosate 9 7 8 8 -

Glyphosate +

2,4-D
9 9 9 9 8

Glyphosate +

Dicamba
9 9 9 9 9

Paraquat +

Metribuzin
8 8 8 7 8

Glufosinate 8 8 9 9 9

Glyphosate +

Sharpen
9 9 9 9 9

Weed control rating: 9 = 90-100%; 8 = 80-90%; 7 = 70-80%; - = less than 60% control. Ratings

are for control of existing vegetation and may vary based on weed size, environmental

conditions, and application rates.[2][3]

III. Experimental Protocols
The following is a representative experimental protocol for evaluating burndown herbicide

efficacy, based on methodologies described in the cited literature[1].

Experimental Design: Randomized complete block design with four replications.

Plot Size: Individual plots are typically 3 meters wide by 5 meters long.

Herbicide Application:

Application Equipment: CO2-pressurized backpack sprayer.

Nozzles: Flat-fan nozzles.

Spray Volume: 150-200 L/ha.
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Pressure: Calibrated to deliver a constant pressure (e.g., 2.0 kgf/cm²).

Environmental Conditions: Documented at the time of application, including air temperature,

relative humidity, and wind speed.

Weed Assessment:

Weed Species and Density: Identified and recorded prior to application.

Efficacy Evaluation: Visual assessment of percent weed control (0% = no control, 100% =

complete control) at specified intervals after application (e.g., 7, 14, 21, and 35 DAA).

Crop Injury: Visual assessment of phytotoxicity on a scale of 0% (no injury) to 100% (crop

death) at the same intervals as weed control evaluations.

Statistical Analysis: Data are subjected to analysis of variance (ANOVA), and means are

compared using a statistical test such as Tukey's test at a specified significance level (e.g., P

< 0.05).

IV. Visualizations
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Caption: Experimental workflow for burndown herbicide efficacy trials.

Caption: Simplified signaling pathways for glyphosate and diclosulam.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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